Cas no 518038-34-1 (Carbamic acid, [(2R)-2-methyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, [(2R)-2-methyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 518038-34-1
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 935877
• PubChem ID: 11735602
• Update Time: 2025-04-19

Carbamic acid, [(2R)-2-methyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(2R)-2-methyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI)
• (2-methyl-3-oxo-propyl)-carbamic acid tert-butyl ester
• 518038-34-1
• tert-Butyl (R)-(2-methyl-3-oxopropyl)carbamate
• Carbamic acid,[(2R)-2-methyl-3-oxopropyl]-,1,1-dimethylethyl ester(9ci)

• Inchi： 1S/C9H17NO3/c1-7(6-11)5-10-8(12)13-9(2,3)4/h6-7H,5H2,1-4H3,(H,10,12)/t7-/m1/s1
• InChI Key： HTBNREYQOZPEQT-SSDOTTSWSA-N
• SMILES： O(C(NC[C@H](C=O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų